Benzethonium chloride

• CAS No.: 1313-08-2
• Product Name: Benzethonium chloride
• Molecular Formula: C27H42NO2.Cl; C27H42ClNO2
• Molecular Weight: 448.1 g/mol
• IUPAC Name: benzyl-dimethyl-[2-[2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy]ethyl]azanium;chloride
• Standard InChI: InChI=1S/C27H42NO2.ClH/c1-26(2,3)22-27(4,5)24-13-15-25(16-14-24)30-20-19-29-18-17-28(6,7)21-23-11-9-8-10-12-23;/h8-16H,17-22H2,1-7H3;1H/q+1;/p-1
• Standard InChIKey: UREZNYTWGJKWBI-UHFFFAOYSA-M
• SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)OCCOCC[N+](C)(C)CC2=CC=CC=C2.[Cl-]
• Colorform: COLORLESS CRYSTALS
• Melting Point: 327 to 331 °F (NTP, 1992); 164-166 °C (HOT STAGE); 160-165 °C
• Physical Description: Benzethonium chloride appears as odorless white crystals or powder with a very bitter taste. A 1% solution in water is slightly alkaline to litmus. (NTP, 1992); COLOURLESS OR WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.
• Description: Benzethonium chloride is a (synthetic) quaternary ammonium salt that is benzyldimethylamine in which the nitrogen is quaternised by a 2-{2-[p-(2,4,4-trimethylpentan-2-yl)phenoxy]ethoxy}ethyl group, with chloride as the counter-ion. An antiseptic and disinfectant, it is active against a broad spectrum of bacteria, fungi, moulds and viruses. It has a role as an antiseptic drug, a disinfectant, an antibacterial agent, an antiviral agent and an antifungal agent. It is a quaternary ammonium salt, a chloride salt and an aromatic ether.; Benzethonium chloride appears as odorless white crystals or powder with a very bitter taste. A 1% solution in water is slightly alkaline to litmus. (NTP, 1992); Bactericidal cationic quaternary ammonium surfactant used as a topical anti-infective agent. It is an ingredient in medicaments, deodorants, mouthwashes, etc., and is used to disinfect apparatus, etc., in the food processing and pharmaceutical industries, in surgery, and also as a preservative. The compound is toxic orally as a result of neuromuscular blockade.
• Solubility: 10 to 50 mg/mL at 64° F (NTP, 1992); VERY SOL IN WATER GIVING FOAMY, SOAPY SOLN; SOL IN ALC, ACETONE, CHLOROFORM; SLIGHTLY SOL IN ETHER; Solubility in water: very good
• Synonyms: Bencetonium Chloride; Benzethonium; Benzethonium Chloride; Chloride, Bencetonium; Chloride, Benzethonium; Formula Magic; Hyamine 1622; Magic, Formula; Orchid Fresh II; Phemeride; Phemerol; Phemethryn; Puri Clens; Puri-Clens; PuriClens; Quatrachlor; Solamin
• PubChem Compound: 8478
• Last Modified: Nov 11 2021